Ethyl 4-{[5-(2,5-dimethoxybenzylidene)-3-ethyl-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoate

• Molecular Formula: C23H24N2O5S
• Molecular Weight: 440.5 g/mol
• IUPAC Name: ethyl 4-[[(5E)-5-[(2,5-dimethoxyphenyl)methylidene]-3-ethyl-4-oxo-1,3-thiazolidin-2-ylidene]amino]benzoate
• InChI: InChI=1S/C23H24N2O5S/c1-5-25-21(26)20(14-16-13-18(28-3)11-12-19(16)29-4)31-23(25)24-17-9-7-15(8-10-17)22(27)30-6-2/h7-14H,5-6H2,1-4H3/b20-14+,24-23?
• InChI Key: JUSSMLVVQFHWKU-ZOAXWHFDSA-N
• Isomeric SMILES: CCN1C(=O)/C(=C\C2=C(C=CC(=C2)OC)OC)/SC1=NC3=CC=C(C=C3)C(=O)OCC
• SMILES: CCN1C(=O)C(=CC2=C(C=CC(=C2)OC)OC)SC1=NC3=CC=C(C=C3)C(=O)OCC

Description

Ethyl 4-{[5-(2,5-dimethoxybenzylidene)-3-ethyl-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoate is a synthetic compound that has gained attention in scientific research due to its potential applications in various fields. The compound is a thiazolidine derivative that exhibits promising pharmacological properties, making it a subject of interest for researchers.

Mechanism of Action

The mechanism of action of Ethyl 4-{[5-(2,5-dimethoxybenzylidene)-3-ethyl-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoate involves the inhibition of the PI3K/Akt/mTOR signaling pathway. This pathway is known to be involved in the growth and proliferation of cancer cells, and its inhibition by the compound leads to the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects
Ethyl 4-{[5-(2,5-dimethoxybenzylidene)-3-ethyl-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoate has been shown to exhibit a range of biochemical and physiological effects. In addition to its anticancer activity, the compound has been studied for its potential anti-inflammatory, antioxidant, and antimicrobial properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of Ethyl 4-{[5-(2,5-dimethoxybenzylidene)-3-ethyl-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoate for lab experiments is its relatively easy synthesis. The compound can be synthesized using simple chemical reactions, making it accessible to researchers. However, one limitation is the lack of extensive studies on the compound's toxicity and safety profile, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of Ethyl 4-{[5-(2,5-dimethoxybenzylidene)-3-ethyl-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoate. One area of interest is the development of new anticancer drugs based on the compound's structure and mechanism of action. Additionally, further studies are needed to explore the compound's potential in other areas, such as anti-inflammatory and antimicrobial therapies. Finally, more research is needed to establish the compound's toxicity and safety profile, which will be critical for its further development and potential clinical use.
Conclusion
In conclusion, Ethyl 4-{[5-(2,5-dimethoxybenzylidene)-3-ethyl-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoate is a synthetic compound with promising pharmacological properties. Its potential applications in various fields of scientific research make it a subject of interest for researchers. Further studies are needed to explore its full potential and establish its safety profile.

Synthesis Methods

The synthesis of Ethyl 4-{[5-(2,5-dimethoxybenzylidene)-3-ethyl-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoate involves the reaction of 2,5-dimethoxybenzaldehyde, ethyl acetoacetate, and 2-aminothiophenol in the presence of a catalyst. The reaction proceeds through a Knoevenagel condensation followed by a cyclization reaction to form the thiazolidine ring.

Scientific Research Applications

Ethyl 4-{[5-(2,5-dimethoxybenzylidene)-3-ethyl-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoate has been studied for its potential applications in various fields of scientific research. One of the most promising areas is its use as an anticancer agent. Studies have shown that the compound exhibits cytotoxic effects on cancer cells, making it a potential candidate for the development of new anticancer drugs.